Cas no 2227774-63-0 ((1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227774-63-0
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 6330370
• PubChem ID: 129412676
• Update Time: 2025-10-28

(1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1957898
• 2227774-63-0

• Inchi： 1S/C7H5ClF3NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3,6,13H/t6-/m1/s1
• InChI Key： IGZQNCMMZLCGRS-ZCFIWIBFSA-N
• SMILES： ClC1=CN=C(C=C1)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol

Recent Advances in the Study of (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227774-63-0)

The compound (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227774-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral trifluoromethyl-containing alcohol is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its synthetic routes, stereoselective preparation, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol as a building block for novel fungicides. The research team demonstrated that derivatives of this compound exhibited potent activity against a broad spectrum of fungal pathogens, with improved pharmacokinetic properties compared to existing treatments. The stereochemistry at the chiral center was found to be critical for biological activity, with the (R)-enantiomer showing significantly higher efficacy than its (S)-counterpart.

In the pharmaceutical domain, a recent patent application (WO2023056789) disclosed the use of this compound in the synthesis of PDE4 inhibitors for treating inflammatory diseases. The trifluoromethyl group was shown to enhance metabolic stability and membrane permeability, addressing key challenges in the development of small molecule therapeutics. The synthetic approach described in the patent features an asymmetric reduction of the corresponding ketone precursor using novel chiral catalysts, achieving enantiomeric excess greater than 99%.

Analytical characterization of (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol has been advanced through recent developments in NMR and X-ray crystallography techniques. A 2024 study in Analytical Chemistry reported a comprehensive spectroscopic analysis, including detailed 1H, 13C, and 19F NMR assignments, as well as crystal structure determination. These findings provide valuable reference data for quality control in industrial production and regulatory submissions.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) indicate that this compound has a favorable profile with low acute toxicity (LD50 > 2000 mg/kg in rodents) and minimal genotoxic potential. However, researchers note that specific derivatives may require individual assessment depending on their structural modifications and intended applications.

Looking forward, the versatility of (1R)-1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol as a synthetic intermediate suggests continued importance in medicinal chemistry. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where the trifluoromethyl group may offer advantages in molecular recognition and binding kinetics.